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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of CAY10566, a potent

and selective inhibitor of stearoyl-CoA desaturase 1 (SCD1), and protocols for its use in

research settings. CAY10566 is a valuable tool for studying the role of lipid metabolism in

various physiological and pathological processes, including cancer.[1][2][3]

Solubility Data
CAY10566 is a crystalline solid that is soluble in several organic solvents but sparingly soluble

in aqueous solutions.[4] The solubility of CAY10566 can vary between suppliers and batches. It

is recommended to use fresh DMSO for preparing stock solutions, as moisture can reduce

solubility.[1] For some applications, sonication may be recommended to aid dissolution.[5]

Table 1: Solubility of CAY10566 in Various Solvents
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Solvent Solubility (mg/mL) Molarity (mM) Source

Dimethyl Sulfoxide

(DMSO)
10 - [4][6]

Dimethyl Sulfoxide

(DMSO)
78 200.09 [1]

Dimethyl Sulfoxide

(DMSO)
24 61.57 [5]

Dimethylformamide

(DMF)
20 - [4][6]

Ethanol 0.15 - [4][6]

Water Insoluble - [1]

DMF:PBS (pH 7.2)

(1:5)
0.15 - [4][6]

Experimental Protocols
Below are protocols for preparing CAY10566 solutions for in vitro and in vivo studies. When

preparing solutions, it is best practice to add solvents sequentially and ensure the solution is

clear before adding the next solvent.[3]

Protocol 1: Preparation of CAY10566 Stock Solution in
DMSO
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in

cell culture media or for the preparation of formulations for in vivo studies.

Materials:

CAY10566 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

(Optional) Sonicator

Procedure:

Weigh the desired amount of CAY10566 in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the appropriate volume of DMSO to the calculated mass of

CAY10566, which has a molecular weight of 389.8 g/mol ).

Vortex the solution until the CAY10566 is completely dissolved. If necessary, sonicate the

solution to aid dissolution.[5]

Store the stock solution at -20°C for up to 6 months or at -80°C for up to one year.[7]

Protocol 2: Preparation of CAY10566 for In Vitro Cell-
Based Assays
This protocol describes the dilution of a DMSO stock solution into an aqueous cell culture

medium. Note that high concentrations of CAY10566 in aqueous media may lead to

precipitation.[8]

Materials:

CAY10566 DMSO stock solution (from Protocol 1)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes

Procedure:

Thaw the CAY10566 DMSO stock solution at room temperature.

Serially dilute the stock solution in the cell culture medium to achieve the desired final

concentrations. It is recommended to keep the final DMSO concentration in the culture
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medium below 0.5% to avoid solvent-induced cytotoxicity.

Mix thoroughly by gentle pipetting or vortexing.

Add the diluted CAY10566 solution to the cells. If precipitation is observed upon dilution in

the aqueous medium, sterile filtration using a 0.22 µm filter may be considered to remove

insoluble particles.[8]

Protocol 3: Preparation of CAY10566 for In Vivo Oral
Administration
This protocol provides an example of a formulation for the oral administration of CAY10566 in

mice.[1][5][7]

Materials:

CAY10566 DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl) or Corn Oil

Sterile tubes

Procedure for a PEG300/Tween-80 Formulation:[5][7]

Prepare a working solution by adding the required volume of the CAY10566 DMSO stock

solution to a tube.

Add PEG300 and mix until the solution is clear.

Add Tween-80 and mix until the solution is clear.

Add saline to reach the final desired volume and mix thoroughly.
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For example, to prepare a 1 mL working solution, add 100 µL of a 20.8 mg/mL DMSO stock

solution to 400 µL of PEG300, mix, then add 50 µL of Tween-80, mix, and finally add 450 µL

of saline.[7] This yields a clear solution of approximately 2.08 mg/mL.[7]

Procedure for a Corn Oil Formulation:[1][7]

Prepare a working solution by adding the required volume of the CAY10566 DMSO stock

solution to a tube.

Add corn oil to reach the final desired volume and mix thoroughly to create a homogenous

suspension.

For example, to prepare a 1 mL working solution, add 100 µL of a 25 mg/mL DMSO stock

solution to 900 µL of corn oil and mix evenly.[7]

Mechanism of Action and Signaling Pathway
CAY10566 is a potent inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), an enzyme that

catalyzes the synthesis of monounsaturated fatty acids (MUFAs) from saturated fatty acids

(SFAs).[2][4] The inhibition of SCD1 by CAY10566 leads to a decrease in the cellular pool of

MUFAs, which can have significant downstream effects on cancer cells, including the inhibition

of proliferation and induction of apoptosis.[2][9] In some cancer models, SCD1 inhibition has

been shown to suppress signaling pathways such as the Akt/mTOR pathway.[2]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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